Cas no 102667-92-5 (1(2H)-Naphthalenone, 3,4-dihydro-, O-[(4-ethenylphenyl)sulfonyl]oxime)

1(2H)-Naphthalenone, 3,4-dihydro-, O-[(4-ethenylphenyl)sulfonyl]oxime structure
102667-92-5 structure
Product name:1(2H)-Naphthalenone, 3,4-dihydro-, O-[(4-ethenylphenyl)sulfonyl]oxime
CAS No:102667-92-5
MF:C18H17NO3S
MW:327.397483587265
CID:1136057

1(2H)-Naphthalenone, 3,4-dihydro-, O-[(4-ethenylphenyl)sulfonyl]oxime Chemical and Physical Properties

Names and Identifiers

    • 1(2H)-Naphthalenone, 3,4-dihydro-, O-[(4-ethenylphenyl)sulfonyl]oxime
    • Inchi: 1S/C18H17NO3S/c1-2-14-10-12-16(13-11-14)23(20,21)22-19-18-9-5-7-15-6-3-4-8-17(15)18/h2-4,6,8,10-13H,1,5,7,9H2
    • InChI Key: ZABRNNRIQUZATQ-UHFFFAOYSA-N
    • SMILES: C1(=NOS(C2=CC=C(C=C)C=C2)(=O)=O)C2=C(C=CC=C2)CCC1

Computed Properties

  • Exact Mass: 327.093
  • Monoisotopic Mass: 327.093
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 541
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1

Experimental Properties

  • Density: 1.22±0.1 g/cm3(Predicted)
  • Boiling Point: 496.0±48.0 °C(Predicted)

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